Enhanced Erythromycin Production in S. erythraea: A Strain-Specific Effect of Diethyl Methylmalonate
In a study on the Saccharopolyspora erythraea mutB knockout strain, which has a block in the methylmalonyl-CoA mutase reaction, the addition of diethyl methylmalonate resulted in a substantial, dose-dependent increase in erythromycin A production [1]. This effect is not a general nutrient response but is specific to the diethyl methylmalonate-responsive (Dmr) phenotype of this strain. The compound's unique ability to bypass the metabolic block and restore wild-type growth characteristics demonstrates a functional differentiation from other small molecule supplements.
| Evidence Dimension | Erythromycin A titer enhancement |
|---|---|
| Target Compound Data | Up to 1395 μg/mL (with 15 mM supplementation) and a 250-300% increase in production relative to the unsupplemented mutB control |
| Comparator Or Baseline | Unsupplemented S. erythraea mutB strain (low-level producer, ~520 μg/mL baseline) and wild-type (WT) strain |
| Quantified Difference | Supplemented mutB strain produced up to 30% more erythromycin than the wild-type control strain. |
| Conditions | Oil-based fermentation medium; diethyl methylmalonate supplemented at concentrations of 5-15 mM. |
Why This Matters
For industrial bioprocesses, a 250-300% yield increase from a specific medium additive represents a significant economic advantage, justifying the procurement of this specific ester over potential substitutes for this unique application.
- [1] Reeves, A. R.; Brikun, I. A.; Cernota, W. H.; Leach, B. I.; Gonzalez, M. C.; Weber, J. M. An erythromycin process improvement using the diethyl methylmalonate-responsive (Dmr) phenotype of the Saccharopolyspora erythraea mutB strain. Applied Microbiology and Biotechnology 2012, 93 (4), 1575-1583. View Source
